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Compound of Interest

Compound Name: Ethyl 2-bromo-6-iodobenzoate

Cat. No.: B15243560

Get Quote

Executive Summary & Chemical Assessment
Ethyl 2-bromo-6-iodobenzoate (CAS: Analogous structures often ~6091-64-1 for bromo-only

variants; specific isomer requires custom handling) represents a class of poly-halogenated

aromatic esters.[1][2][3][4] In drug discovery, these are high-value intermediates for cross-

coupling reactions (Suzuki-Miyaura, Sonogashira).[1][3][4]

For disposal purposes, the critical functional groups are the heavy halogens (Bromine, Iodine).

[3][4] Unlike simple organic waste, these cannot be incinerated in standard fuel-blending kilns

without scrubbing systems, as they generate corrosive acid gases (HBr, HI) and elemental

iodine (

) upon thermal decomposition.[1][3][4]

Core Safety Data (GHS Classification)
Based on structural analogs (Ethyl 2-bromobenzoate, 2-Iodobenzoic acid):
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Parameter Classification Hazard Statement

Signal Word WARNING

Health
Skin Irrit. 2; Eye Irrit.[1][2][3][4]

2A; STOT SE 3

H315 (Skin), H319 (Eye), H335

(Resp.[2][3][4] Irritation)

Reactivity Acid/Base Sensitive
Hydrolyzes to 2-bromo-6-

iodobenzoic acid

Waste Class Halogenated Organic
DO NOT MIX with Non-

Halogenated Solvents

Pre-Disposal Assessment: The "Why" Behind
Segregation[1][3]
Scientific Integrity Note: The most common compliance failure in laboratories is the

commingling of iodinated compounds with general organic solvents.[3][4]

Mechanism of Failure: In the presence of strong oxidizers or upon prolonged storage in light,

the C-I bond (bond energy ~57 kcal/mol) can cleave.[3][4] This liberates elemental iodine (

), which is corrosive to metal waste drums and can polymerize certain waste streams.[3][4]

Operational Rule: This compound must always enter the Halogenated Waste Stream.[3][4]

Chemical Compatibility Matrix
Before disposal, ensure the waste container does NOT contain:

Strong Oxidizers (Peroxides, Nitric Acid): Will oxidize iodide (

) to Iodine (

), causing toxic purple vapors.[3][4]

Strong Bases (NaOH, KOH): Will hydrolyze the ester, changing the solubility profile and

potentially generating heat.[3][4]
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Reactive Metals (Li, Na, Mg): Risk of Wurtz-Fittig type coupling or Grignard formation if

solvent is dry.[3][4]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Compound)
Applicable for: Expired shelf stock, contaminated solid product.[1][3]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1][3]

[4] Avoid metal containers due to corrosion risk.[1]

Labeling: Apply a hazardous waste label.

Constituents: "Ethyl 2-bromo-6-iodobenzoate" (95%+).[1][2][3][4]

Hazard Checkboxes: Toxic, Irritant.[3][4]

Secondary Containment: Place the sealed jar into a clear polyethylene bag (Zip-lock) before

placing it in the solid waste drum. This prevents contamination if the primary container

breaks.[3][4]

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Applicable for: Rinsate from flasks, reaction mixtures in DCM/Ethyl Acetate.[1][2]

Solvent Compatibility: Ensure the primary solvent is compatible with the halogenated stream

(e.g., Dichloromethane, Chloroform).[3][4]

Note: If the compound is dissolved in Acetone or Ethanol, it still goes into the Halogenated

carboy because the solute (the benzoate) is halogenated.[3][4]

pH Check: Verify the waste solution is Neutral (pH 6-8).

Corrective Action: If acidic (common if HBr/HI was generated during reaction), neutralize

with saturated Sodium Bicarbonate (
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) before adding to the waste carboy to prevent drum corrosion.[3][4]

Transfer: Pour into the Red-Canned (or site-designated) Safety Can marked

"HALOGENATED ORGANIC WASTE."[1][3][4]

Operational Workflow (Decision Tree)
The following diagram outlines the logical flow for disposing of this specific compound to

ensure regulatory compliance and safety.
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Start: Ethyl 2-bromo-6-iodobenzoate Waste

What is the physical state?

Solid / Pure Substance

Powder/Crystal

Liquid / Solution

Dissolved

Container: Hazardous Solid Waste
(Lab Pack)

Pack in HDPE Jar

Check: Is free Iodine visible?
(Purple/Brown color)

Action: Reduce with 
Sodium Thiosulfate (aq)

Yes (Purple)

Check: pH of Solution

No (Clear/Yellow)

Action: Neutralize with 
NaHCO3

Acidic (pH < 5)

CRITICAL STEP:
Select Waste Stream

Neutral (pH 6-8)

Container: Halogenated Organic Waste
(High BTU Incineration)

Contains Br/I

Click to download full resolution via product page
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Caption: Figure 1. Decision matrix for the segregation and treatment of iodinated benzoate

waste.

Emergency Procedures: Spill Management
Scenario: You drop a 5g vial of Ethyl 2-bromo-6-iodobenzoate on the floor.

Evacuate & Ventilate: If the powder is fine and airborne, clear the immediate area to prevent

inhalation.[3][4]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[3][4]

Decontamination (The Thiosulfate Method):

If the spill is solid: Sweep gently into a dustpan.[3][4]

If the spill is liquid or stains the floor brown (indicating iodine release):[1][3]

Prepare a 5-10% solution of Sodium Thiosulfate (

).[1][3][4]

Spray/pour over the spill.[3][4] The brown color will fade to colorless as Iodine (

) reduces to Iodide (

).[1][3][4]

Cleanup: Absorb the slurry with vermiculite or spill pads.[3][4] Place all materials into a

hazardous solid waste bag.

References & Regulatory Grounding[1][2][4][5][6][7]
U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes."[3][4] RCRA Regulations.[3][4][Link]

Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard:

Safety Data Sheets." 29 CFR 1910.1200.[3][4][Link][1][2][4]
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PubChem (NIH). "Ethyl 2-bromobenzoate (Analogous Hazard Data)."[3][4] National Library

of Medicine.[3][4][Link][1][2][4]

American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research

Laboratories."[3][4] ACS Center for Lab Safety.[3][4][Link][1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Ethyl 2-bromo-6-iodobenzoate
Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15243560/docs#operational-guide-ethyl-2-bromo-6-
iodobenzoate-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.acs.org/content/acs/en/about/governance/committees/chemicalsafety/hazard-assessment.html
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.benchchem.com/product/b15243560?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromobenzoate
https://www.benchchem.com/product/b15243560/docs#operational-guide-ethyl-2-bromo-6-iodobenzoate-disposal
https://www.benchchem.com/product/b15243560/docs#operational-guide-ethyl-2-bromo-6-iodobenzoate-disposal
https://www.benchchem.com/product/b15243560/docs#operational-guide-ethyl-2-bromo-6-iodobenzoate-disposal
https://www.benchchem.com/product/b15243560/docs#operational-guide-ethyl-2-bromo-6-iodobenzoate-disposal
https://www.benchchem.com/product/b15243560?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15243560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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